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Compound of Interest

Compound Name: Leesggglvgpggsmk tfa

Cat. No.: B15584091

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper handling,
storage, and reconstitution of the lyophilized LEESGGGLVQPGGSMK TFA peptide.
Adherence to these protocols is crucial for maintaining the peptide's integrity, ensuring
experimental reproducibility, and obtaining reliable results.

Peptide Information

Parameter Description

Leu-Glu-Glu-Ser-Gly-Gly-Gly-Leu-Val-GIn-Pro-

Sequence
Gly-Gly-Ser-Met-Lys
Salt Form Trifluoroacetate (TFA)
Appearance White to off-white lyophilized powder
Storage See Section 3 for detailed storage conditions

Note on TFA Salt: This peptide is supplied as a trifluoroacetate (TFA) salt, a common
counterion resulting from the synthesis and purification process.[1][2][3] While generally
acceptable for many applications, residual TFA can impact biological assays by altering pH,
affecting cell viability, or interfering with peptide conformation.[1][2][3] For sensitive
applications, TFA removal may be necessary (see Section 6).
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Receiving and Initial Inspection

Upon receiving the lyophilized peptide, it is important to:

 Inspect the packaging: Ensure the vial is securely sealed and was not compromised during

shipment.

 Verify the product information: Cross-check the peptide sequence and quantity on the vial

label with your order details.

e Initial Storage: Immediately transfer the unopened vial to the recommended long-term

storage condition as outlined in Section 3.

Storage of Lyophilized Peptide

Proper storage of the lyophilized peptide is critical to prevent degradation and ensure its long-

term stability.

Storage Condition Temperature

Duration

Notes

-80°C is preferred for
maximum stability.[2]
[4][5] Store in a

Long-Term Storage -80°C or -20°C Several years ]
desiccator to prevent
moisture absorption.
[21[4][6]
Suitable for peptides
that will be used in the

Short-Term Storage 4°C Weeks to months )
near future. Keep in a
desiccator.
Avoid prolonged
exposure to room

Room Temperature Not Recommended Days .
temperature, light, and
humidity.[3][7]

Key Stability Considerations:
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» Hygroscopicity: Lyophilized peptides are often hygroscopic and readily absorb moisture from
the air, which can significantly reduce stability.[2][4][8]

e Amino Acid Composition: The LEESGGGLVQPGGSMK sequence contains methionine
(Met), which is susceptible to oxidation.[1][4] Storage in a dry, inert atmosphere (e.g., under
argon or nitrogen) can further enhance stability.[3][5]

 Light Sensitivity: Protect the peptide from direct light.[1][3]

Reconstitution of Lyophilized Peptide

Reconstituting the peptide in an appropriate solvent is a critical step that can affect its solubility
and stability.

General Reconstitution Protocol

» Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature in a desiccator for at least 20-30 minutes. This prevents condensation from
forming inside the vial upon opening.[2][4][7]

o Centrifuge: Briefly centrifuge the vial (e.g., at 12,000 x g for 20 seconds) to ensure all the
lyophilized powder is at the bottom of the vial.[2][4]

e Solvent Selection:

o Initial Solvent: The polarity of the LEESGGGLVQPGGSMK peptide suggests it should be
soluble in aqueous solutions. Start with sterile, distilled, or deionized water.

o Aiding Solubility: If the peptide does not readily dissolve in water, sonication can be
helpful.[9] For basic peptides, adding a small amount of a dilute acidic solution (e.g., 0.1%
TFA or 10% acetic acid) can aid dissolution.[2][9] Conversely, acidic peptides may dissolve
better in a dilute basic solution (e.g., 1% ammonium hydroxide). Given the presence of
glutamic acid (Glu), this peptide has acidic characteristics.

o Organic Solvents: For very hydrophobic peptides, a small amount of an organic solvent
like DMSO or DMF can be used initially, followed by dilution with an aqueous buffer.[2]
However, DMSO can oxidize methionine residues.[2]
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» Reconstitution: Carefully add the desired volume of the chosen solvent to the vial. Gently
swirl or vortex to dissolve the peptide completely. Avoid vigorous shaking, which can cause
aggregation.

o Concentration Calculation: When preparing a stock solution, remember that the net peptide
content of the lyophilized powder is typically 70-90% due to the presence of counterions
(TFA) and residual moisture.[10] The exact peptide content should be provided on the
certificate of analysis.

Recommended Solvents for LEESGGGLVQPGGSMK

Based on its amino acid composition (containing acidic residues), the following solvents are
recommended for reconstitution:

Solvent Application Notes
Sterile Distilled Water Recommended as the first choice.
Phosphate-Buffered Saline (PBS), pH 7.2-7.4 Commonly used for biological assays.

Dilute Ammonium Bicarbonate or Ammonium ] o )
) Can be used if solubility in water or PBS is poor.
Hydroxide

Storage of Peptide in Solution

The stability of peptides in solution is significantly lower than in their lyophilized form.[1]

Storage Condition Temperature Duration Notes

For solutions that will
Short-Term 4°C Up to one week be used within a few

days.

-80°C is preferred.
Long-Term -20°C or -80°C Weeks to months Avoid repeated
freeze-thaw cycles.

Best Practices for Storing Peptide Solutions:
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 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into single-use volumes before freezing.[1][7][11]

« Sterility: Use sterile buffers and handle the solutions under sterile conditions to prevent
bacterial degradation.[1]

e pH: For longer-term storage in solution, using a slightly acidic buffer (pH 5-6) can be
beneficial.[1][11]

Experimental Protocols
Protocol for Reconstitution and Aliquoting

 Bring the lyophilized peptide vial to room temperature in a desiccator.
o Centrifuge the vial briefly.

o Under sterile conditions, add the calculated volume of the appropriate solvent to achieve the
desired stock concentration.

o Gently swirl the vial until the peptide is fully dissolved.

o Immediately dispense the stock solution into single-use, low-protein-binding microcentrifuge
tubes.

o Label the aliquots clearly with the peptide name, concentration, and date.

Store the aliquots at -20°C or -80°C.

Protocol for TFA Removal (Salt Exchange to HCI)

For sensitive biological assays where TFA may interfere, it can be exchanged for a more
biologically compatible salt like hydrochloride (HCI).[12][13]

 Dissolution: Dissolve the lyophilized LEESGGGLVQPGGSMK TFA peptide in sterile distilled
water at a concentration of approximately 1 mg/mL.[12][13]

 Acidification: Add 100 mM HCI to the peptide solution to a final HCI concentration of 2-10
mM.[12][13][14]
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 Incubation: Let the solution stand at room temperature for at least one minute.[12][13][14]
o Freezing: Rapidly freeze the solution, preferably in liquid nitrogen or a dry ice/ethanol bath.
» Lyophilization: Lyophilize the frozen sample overnight until all the solvent is removed.

» Repeat: To ensure complete removal of TFA, repeat steps 1-5 at least two more times.[12]
[14]

o Final Reconstitution: After the final lyophilization, reconstitute the peptide hydrochloride salt
in the desired experimental buffer.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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